Cas no 92168-98-4 (11-Methyldodecanal)

• Product Name: 11-Methyldodecanal
• CAS No: 92168-98-4
• MF: C₁₃H₂₆O
• MW: 198.344944477081
• CID: 754346
• PubChem ID: 3085519
• Update Time: 2025-04-19

11-Methyldodecanal Chemical and Physical Properties

Names and Identifiers

• Dodecanal, 11-methyl-
• 11-Methyldodecanal
• 1,10-Dodecadiene,11-methyl
• 11-Methyl-1,10-dodecadien
• 11-methyl-1-dodecanal
• 11-methyl-dodeca-1,10-diene
• 11-methyldodecan-1-ol
• 11-methyldodecanol
• iso-tridecanol
• isotridecyl alcohol
• isotridecylaldehyde
• EINECS 262-820-7
• Dodecanal, 11(or 12)-methyl-
• W-111194
• SCHEMBL2523320
• 92168-98-4
• NS00124195
• 61497-46-9
• 71566-52-4
• i-tri decanal
• FT-0671715
• DTXSID2072386
• Isotridecan-1-al
• 11-methyl dodecanal
• DB-301287
• OUFCBJZGDJFSIK-UHFFFAOYSA-N

• Inchi： 1S/C13H26O/c1-13(2)11-9-7-5-3-4-6-8-10-12-14/h12-13H,3-11H2,1-2H3
• InChI Key： OUFCBJZGDJFSIK-UHFFFAOYSA-N
• SMILES： O=CCCCCCCCCCC(C)C

Computed Properties

• Exact Mass: 198.19800
• Monoisotopic Mass: 198.198
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 5.1

Experimental Properties

• Density: 0.823
• Boiling Point: 258.2°Cat760mmHg
• Flash Point: 102.1°C
• Refractive Index: 1.431
• PSA: 17.07000
• LogP: 4.35220